Cas no 1908-61-8 (4-Bromo[2.2]paracyclophane)
4-Bromo[2.2]paracyclophane is a brominated derivative of [2.2]paracyclophane, a strained aromatic hydrocarbon with two para-substituted benzene rings bridged by ethylene linkers. The introduction of a bromine atom at the 4-position enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its rigid, three-dimensional structure makes it valuable in materials science for constructing supramolecular architectures or functionalized polymers. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research applications. Its stability under standard conditions facilitates handling and storage, while its reactivity enables precise modifications for advanced chemical and material development.
![4-Bromo[2.2]paracyclophane structure](https://ossimg.kuujia.com/scimg/2000/1908-61-8x500.png)
4-Bromo[2.2]paracyclophane structure
Product Name:4-Bromo[2.2]paracyclophane
CAS No:1908-61-8
MF:C16H15Br
MW:287.1943
MDL:MFCD00187358
CID:118203
PubChem ID:11044379
Update Time:2025-05-26
4-Bromo[2.2]paracyclophane Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-
- 4-Bromo[2.2]paracyclophane
- (+/-)-4-bromo[2.2]paracyclophane
- 2-bromo[2.2]paracyclophane
- 2-bromo-paracyclophane
- 5-bromotricyclo[8.2.2.2^{4,7}]hexadeca-1(12),4,6,10,13,15-hexaene
- rac-4-bromo[2.2]paracyclophane
- Racemic-4-bromo[2,2]paracyclophane
- 5-Bromo[2.2]paracyclophane
- racemic-4-Bromo[2.2]paracyclophane
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N
- BrC1=C2CCC3=CC=C(C=C3)CCC(C=C2)=C1
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.5
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.4
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.1
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.3
- doi
- 37503-79-0
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.4
- 5-bromotricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaene
- E77213
- MFCD00187358
- 37503-80-3
- DB-044746
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.1
- (1S)-5-Bromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.3
- (R)-4-Bromo[2.2]paracyclophane
- (1R)-5-Bromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
- DTXSID20453170
- F77730
- (S)-4-Bromo[2.2]paracyclophane
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.6
- 13-BROMOTRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4,6,10,13,15-HEXAENE
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.7
- CS-0098583
- 1908-61-8
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.6
- CS-0098587
- SCHEMBL2262585
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.8
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.5
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.7
- (R)-(-)-4-BROMO[2.2]PARACYCLOPHANE
- SY068441
-
- MDL： MFCD00187358
- Inchi： 1S/C16H15Br/c17-16-11-14-6-5-12-1-3-13(4-2-12)7-9-15(16)10-8-14/h1-4,8,10-11H,5-7,9H2
- InChI Key： RJOYWTPJYZNRJD-UHFFFAOYSA-N
- SMILES： BrC1C([H])=C2C([H])=C([H])C=1C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C2([H])[H]
Computed Properties
- Exact Mass: 286.03600
- Monoisotopic Mass: 286.03571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.1
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not available
- Density: 1.319
- Boiling Point: 370.5°Cat760mmHg
- Flash Point: 174.6°C
- Refractive Index: 1.608
- PSA: 0.00000
- LogP: 4.33290
- Solubility: Not available
4-Bromo[2.2]paracyclophane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 06-0104-500mg |
racemic-4-Bromo[2.2]paracyclophane,min.95% |
1908-61-8 | min.95% | 500mg |
684CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 06-0104-2g |
racemic-4-Bromo[2.2]paracyclophane,min.95% |
1908-61-8 | min.95% | 2g |
2066CNY | 2021-05-08 | |
| abcr | AB181932-500 mg |
racemic-4-Bromo[2.2]paracyclophane, 95%; . |
1908-61-8 | 95% | 500mg |
€76.20 | 2023-06-23 | |
| abcr | AB181932-2 g |
racemic-4-Bromo[2.2]paracyclophane, 95%; . |
1908-61-8 | 95% | 2g |
€213.00 | 2023-06-23 | |
| abcr | AB181932-500mg |
racemic-4-Bromo[2.2]paracyclophane, 95%; . |
1908-61-8 | 95% | 500mg |
€80.70 | 2025-02-20 | |
| abcr | AB181932-2g |
racemic-4-Bromo[2.2]paracyclophane, 95%; . |
1908-61-8 | 95% | 2g |
€226.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1244502-5g |
4-BROMO[2.2]PARACYCLOPHANE |
1908-61-8 | 98% | 5g |
$185 | 2024-06-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B932795-100mg |
4-Bromo[2.2]paracyclophane |
1908-61-8 | 98% | 100mg |
￥107.10 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B932795-250mg |
4-Bromo[2.2]paracyclophane |
1908-61-8 | 98% | 250mg |
￥159.30 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B932795-1g |
4-Bromo[2.2]paracyclophane |
1908-61-8 | 98% | 1g |
￥414.00 | 2022-09-29 |
4-Bromo[2.2]paracyclophane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1908-61-8)4-Bromo[2.2]paracyclophane
Order Number:A1199582
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:40
Price ($):209.0/731.0
Email:sales@amadischem.com
SunaTech Inc.
Gold Member
Audited Supplier
(CAS:1908-61-8)4-BROMO[2.2]PARACYCLOPHANE
Order Number:OC1450
Stock Status:in Stock
Quantity:1g;5g;25g
Purity:98%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com
4-Bromo[2.2]paracyclophane Related Literature
-
Krishanthi P. Jayasundera,Disra?li N. M. Kusmus,Lise Deuilhé,Leonie Etheridge,Zane Farrow,David J. Lun,Gurpreet Kaur,Gareth J. Rowlands Org. Biomol. Chem. 2016 14 10848
-
2. The synthesis of planar chiral pseudo-gem aminophosphine pre-ligands based on [2.2]paracyclophaneKrishanthi P. Jayasundera,Tim G. W. Engels,David J. Lun,Maulik N. Mungalpara,Paul G. Plieger,Gareth J. Rowlands Org. Biomol. Chem. 2017 15 8975
-
Richard J. Seacome,Martyn P. Coles,Jean E. Glover,Peter B. Hitchcock,Gareth J. Rowlands Dalton Trans. 2010 39 3687
-
Alex J. Roche,Belgin Canturk Org. Biomol. Chem. 2005 3 515
-
Chin-Yang Yu,Yu-Chun Lai RSC Adv. 2018 8 19341
1908-61-8 (4-Bromo[2.2]paracyclophane) Related Products
- 117635-22-0(Benzene, 1,4-dibromo-2,5-dioctyl-)
- 117635-21-9(2,5-Bis(hexyl)-1,4-dibromobenzene)
- 117635-23-1(1,4-dibromo-2,5-didodecylbenzene)
- 96392-77-7(4,16-Dibromo2.2paracyclophane)
- 24777-39-7(6-Bromotricyclo[10.2.2.25,8]octadeca-1(15),5,7,12(16),13,17-hexaene)
- 52076-42-3(Benzene, 2-bromo-1,4-dipropyl-)
- 23927-40-4(5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene)
- 19614-14-3(1-bromo-2-propylbenzene)
- 59485-34-6(Benzene,1,1'-(1,2-ethanediyl)bis[2-bromo-)
- 136984-20-8(5,12-Dibromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene)
